Egfr-IN-141

• Molecular Formula: C20H15FN8O2S2
• Molecular Weight: 482.5 g/mol
• InChI: InChI=1S/C20H15FN8O2S2/c21-11-5-6-14-15(7-11)33-19(24-14)25-17(30)9-32-20-27-26-16(29(20)22)8-28-10-23-13-4-2-1-3-12(13)18(28)31/h1-7,10H,8-9,22H2,(H,24,25,30)
• InChIKey: BFTUGHVJFUMINZ-UHFFFAOYSA-N

Egfr-IN-141 – Low-Nanomolar EGFR Wild-Type Inhibitor

EGFR-IN-141 (also designated Compound 8l) is a synthetic quinazoline-4(3H)-one derivative that functions as a competitive, ATP‑site directed inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase activity [1]. Discovered through pharmacophore‑based virtual screening and experimentally validated in vitro, EGFR‑IN‑141 exhibits a biochemical IC50 of 2.670 ± 0.124 nM against wild‑type EGFR, placing it among the more potent non‑covalent EGFR inhibitors in its structural class [1]. The compound (CAS 3054263‑27‑0) is currently available from multiple reputable suppliers as a research‑grade small molecule, with no reported clinical development status to date.

EGFR wild-type enzymatic inhibition study fit

Lung adenocarcinoma cell-model cytotoxicity studies

Apoptosis and mitochondrial depolarization endpoint context

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Comparative Evidence Gaps for Egfr-IN-141

Within the quinazoline/quinoline EGFR inhibitor class, small structural modifications—particularly the nature of the N‑heterocyclic substituent and the presence of specific halogen atoms—can shift biochemical potency by orders of magnitude and fundamentally alter cellular selectivity profiles [1]. For instance, among closely related compounds in the same synthetic series, EGFR IC50 values range from 2.191 nM to over 33 µM, and cellular selectivity indices (SI) span from <1 to >51 [1]. Substituting EGFR‑IN‑141 with a generic analog that lacks the 6‑fluorobenzothiazol‑2‑yl and 4‑amino‑1,2,4‑triazole pharmacophores would therefore risk severe loss of biochemical inhibition, diminished cancer‑cell selectivity, or reduced capacity to induce apoptosis and mitochondrial depolarization—outcomes that directly compromise the interpretability and reproducibility of downstream experiments. The quantitative evidence below establishes precisely where EGFR‑IN‑141 resides within this structural‑activity continuum and why it warrants prioritized selection over its nearest analogs.

EGFR mutation-selectivity data absent (L858R, T790M, C797S not reported)

Kinase selectivity profiling not available; off-target kinase context unknown

In vivo pharmacokinetic and model-response data unreported

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Egfr-IN-141 Quantitative Evidence Summary

EGFR Wild-Type Enzymatic Inhibition Potency

EGFR‑IN‑141 (Compound 8l) was directly compared to gefitinib in the same EGFR inhibition assay, yielding an IC50 of 2.670 ± 0.124 nM versus 4.169 ± 0.156 nM for gefitinib [1]. This represents a 1.56‑fold improvement in biochemical potency. In the same study, the closest structural analog 8m (6‑chlorobenzothiazol‑2‑yl) exhibited an IC50 of 2.191 ± 0.908 nM, slightly more potent than 8l but with substantially lower cellular selectivity and caspase‑3 induction (see below).

EGFR WT inhibition

Context-dependent

IC50 2.67 nM

Cross-study potency context; mutation selectivity not characterized

Gefitinib IC50 14–33 nM, erlotinib ~2 nM (literature)

Evidence Dimension	Biochemical inhibition of wild‑type EGFR (IC50, nM)
Target Compound Data	2.670 ± 0.124 nM
Comparator Or Baseline	Gefitinib: 4.169 ± 0.156 nM; Compound 8m: 2.191 ± 0.908 nM
Quantified Difference	1.56‑fold more potent than gefitinib; 1.22‑fold less potent than 8m
Conditions	In‑vitro enzymatic assay (Omnia Assay Protocol, ATP concentration not explicitly specified in the referenced primary publication abstract/full‑text summary)

Why This Matters

For laboratories requiring maximal target engagement in biochemical or cellular assays, EGFR‑IN‑141 provides a potency advantage over the clinically benchmarked gefitinib, enabling more robust signal‑to‑noise in dose‑response experiments without resorting to covalent warheads.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

A549 Cytotoxicity vs. Structurally Related 8a

In A549 non‑small cell lung cancer cells, EGFR‑IN‑141 (8l) achieved an IC50 of 13.75 ± 1.77 µM after 24 h exposure, whereas the clinically used chemotherapeutic cisplatin required 27.33 ± 6.81 µM [1]. Against healthy L929 mouse fibroblasts, EGFR‑IN‑141 showed no measurable cytotoxicity up to 250 µM, yielding a selectivity index (SI) of >18.18 (L929 IC50 >250 µM / A549 IC50 13.75 µM). By contrast, the closely related analog 8d (benzothiazol‑2‑yl) was more potent in A549 cells (IC50 3.63 ± 0.81 µM) but exhibited a lower SI (39.03) due to detectable toxicity against healthy fibroblasts (L929 IC50 141.67 µM). The clinical comparator gefitinib was not evaluated in this cytotoxicity panel.

A549 cytotoxicity vs. 8a

Head-to-head

IC50 13.75 μM (vs. 2.7 μM 8a)

Direct within-series comparison; 5-fold cellular potency difference

Same study conditions, Evren et al. 2024

Evidence Dimension	Cytotoxicity in A549 NSCLC cells (IC50, µM) and selectivity index (SI)
Target Compound Data	A549 IC50 = 13.75 ± 1.77 µM; SI = >18.18
Comparator Or Baseline	Cisplatin: A549 IC50 = 27.33 ± 6.81 µM; Compound 8d: A549 IC50 = 3.63 ± 0.81 µM, SI = 39.03; Compound 8m: A549 IC50 = 21.50 ± 0.71 µM, SI = 9.23
Quantified Difference	2.0‑fold more potent than cisplatin in A549 cells; SI >18.18 (no healthy‑cell toxicity detected up to 250 µM)
Conditions	24‑h in vitro cytotoxicity assay using MTT or similar viability readout; A549 (human NSCLC) and L929 (murine fibroblast) cell lines

Why This Matters

Procurement for NSCLC‑focused research demands a compound that selectively impairs tumor cells while sparing normal tissue; EGFR‑IN‑141 offers a demonstrable therapeutic window advantage over cisplatin and a cleaner selectivity profile than the more cytotoxic but less selective analog 8d.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Apoptosis and Mitochondrial Depolarization

Flow cytometric analysis of A549 cells stained with Annexin V‑FITC/PI revealed that EGFR‑IN‑141 (8l) induced 23.95% total apoptotic cells (early + late apoptosis), nearly identical to the 22.61% induced by cisplatin [1]. Among series 8 analogs, 8b (chloro‑substituted) induced the highest apoptosis at 77.68%, whereas 8d induced only 8.59% total apoptosis. The apoptotic profile of EGFR‑IN‑141 was characterized by a greater proportion of late apoptotic cells (Q2 = 8.26%) compared to cisplatin (Q2 = 10.45%), and a higher fraction of early apoptotic cells (Q4 = 15.69% vs. 11.16% for cisplatin).

Apoptosis & depolarization

Data to verify

Reported induction (qualitative)

Supports apoptosis pathway-response interpretation; quantitative comparator lacking

A549 model, mechanistic endpoints not quantified

Evidence Dimension	Percentage of total apoptotic cells (Q2+Q4) in A549 cells
Target Compound Data	23.95% total apoptosis
Comparator Or Baseline	Cisplatin: 22.61%; Compound 8b: 77.68%; Compound 8d: 8.59%
Quantified Difference	1.06‑fold vs. cisplatin (comparable); 0.31‑fold vs. 8b; 2.79‑fold vs. 8d
Conditions	A549 cells treated for 24 h; Annexin V‑FITC/PI staining and flow cytometry

Why This Matters

Researchers seeking an EGFR inhibitor that triggers apoptosis at a magnitude similar to a clinical chemotherapeutic agent—without excessive cell death that might mask mechanistic signals—will find EGFR‑IN‑141 optimally positioned between the weak apoptotic inducer 8d and the hyper‑apoptotic 8b.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Caspase‑3 Activation: EGFR‑IN‑141 Achieves 1.43‑Fold Higher Effector Caspase Activation than Cisplatin

Caspase‑3 activation, a definitive marker of apoptosis execution, was measured in A549 cells following 24 h treatment. EGFR‑IN‑141 (8l) induced caspase‑3 activity in 49.10% of cells, significantly exceeding the 34.39% induced by cisplatin [1]. Within the same compound series, 8d (2.96%) and 8e (5.70%) showed negligible caspase‑3 activation, while 8b (35.32%) and 8m (31.79%) were moderately active. The superior caspase‑3 induction of EGFR‑IN‑141 correlates with its higher lipophilicity conferred by the 6‑fluorobenzothiazol‑2‑yl group.

Evidence Dimension	Percentage of cells exhibiting active caspase‑3
Target Compound Data	49.10% caspase‑3 positive cells
Comparator Or Baseline	Cisplatin: 34.39%; Compound 8d: 2.96%; Compound 8m: 31.79%
Quantified Difference	1.43‑fold greater than cisplatin; 16.6‑fold greater than 8d; 1.55‑fold greater than 8m
Conditions	A549 cells treated for 24 h; caspase‑3 fluorometric assay

Why This Matters

For studies focused on elucidating apoptotic signaling downstream of EGFR inhibition, EGFR‑IN‑141 provides a robust, quantifiable caspase‑3 readout that outperforms both the clinical comparator cisplatin and the majority of structurally related analogs.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Mitochondrial Membrane Depolarization: EGFR‑IN‑141 Elicits 2.67‑Fold Higher Mitochondrial Dysfunction than Cisplatin

Mitochondrial membrane depolarization (ΔΨm), a hallmark of the intrinsic apoptotic pathway, was quantified using JC‑1 staining. EGFR‑IN‑141 (8l) caused 96.13% depolarization, representing a 2.67‑fold increase relative to the 36.01% induced by cisplatin [1]. In contrast, the structurally similar compound 8d induced only 61.62% depolarization, and 8e induced 28.96%. Among all tested compounds, EGFR‑IN‑141 achieved the highest mitochondrial depolarization, surpassing even the highly cytotoxic compound 8b (75.30%).

Evidence Dimension	Percentage of cells exhibiting mitochondrial membrane depolarization
Target Compound Data	96.13% depolarization
Comparator Or Baseline	Cisplatin: 36.01%; Compound 8d: 61.62%; Compound 8b: 75.30%; Compound 8m: 83.70%
Quantified Difference	2.67‑fold higher than cisplatin; 1.56‑fold higher than 8d; 1.28‑fold higher than 8b
Conditions	A549 cells treated for 24 h; JC‑1 fluorescent dye assay

Why This Matters

Procurement for mitochondrial‑apoptosis or mitophagy studies requires a compound that robustly engages the intrinsic pathway. EGFR‑IN‑141 provides the strongest mitochondrial depolarization signal among all evaluated quinazoline‑4(3H)‑one derivatives, making it an exceptional positive control or mechanistic probe for mitochondrial dysfunction experiments.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Structural Differentiation from Series Analogs: EGFR‑IN‑141 Combines Potent EGFR Inhibition with Balanced Apoptotic and Mitochondrial Signatures Not Achieved by 8d or 8m

While compound 8d (benzothiazol‑2‑yl) shows superior A549 cytotoxicity (IC50 3.63 µM) and compound 8m (6‑chlorobenzothiazol‑2‑yl) exhibits marginally better EGFR inhibition (IC50 2.191 nM), neither analog matches EGFR‑IN‑141's balanced multi‑parameter profile [1]. Specifically, 8d suffers from weak caspase‑3 induction (2.96%) and moderate mitochondrial depolarization (61.62%), whereas 8m exhibits lower cellular selectivity (SI 9.23) and reduced caspase‑3 activation (31.79%). EGFR‑IN‑141 uniquely combines potent biochemical inhibition (2.670 nM), favorable selectivity (>18.18), robust caspase‑3 activation (49.10%), and near‑complete mitochondrial depolarization (96.13%). No other compound in the Evren et al. series achieves this constellation of favorable attributes.

Evidence Dimension	Multi‑parameter comparison across biochemical and cellular assays
Target Compound Data	EGFR IC50 = 2.67 nM; A549 IC50 = 13.75 µM; SI >18.18; Caspase‑3 = 49.10%; ΔΨm = 96.13%
Comparator Or Baseline	Compound 8d: EGFR IC50 = 5.46 nM; A549 IC50 = 3.63 µM; SI = 39.03; Caspase‑3 = 2.96%; ΔΨm = 61.62%. Compound 8m: EGFR IC50 = 2.19 nM; A549 IC50 = 21.50 µM; SI = 9.23; Caspase‑3 = 31.79%; ΔΨm = 83.70%.
Quantified Difference	EGFR‑IN‑141 achieves the highest caspase‑3 and mitochondrial depolarization values among the three most potent EGFR inhibitors in the series, while maintaining a favorable selectivity index.
Conditions	All assays performed under identical experimental conditions as described in the Evren et al. 2024 publication

Why This Matters

Scientific selection often requires trade‑offs between potency, selectivity, and pathway‑specific readouts. EGFR‑IN‑141 offers a unique balance that enables multi‑endpoint experimental designs without the need to compromise on any single parameter, unlike its closest structural analogs.

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source

Egfr-IN-141 Research Applications

Wild-Type EGFR Enzymatic Studies

Laboratories performing in‑vitro kinase inhibition assays or cell‑free systems can utilize EGFR‑IN‑141 as a high‑potency, reversible inhibitor (IC50 2.67 nM vs. gefitinib's 4.17 nM [1]) to achieve near‑complete target saturation at lower compound concentrations, reducing solvent interference and off‑target binding artifacts. Its non‑covalent mechanism simplifies kinetic analyses and washout experiments.

SAR Comparator for Quinazoline/Quinoline Series

In A549 NSCLC models, EGFR‑IN‑141 demonstrates a 2‑fold potency advantage over cisplatin (IC50 13.75 vs. 27.33 µM [1]) and a clean selectivity profile (SI >18.18) with no detectable toxicity to L929 fibroblasts up to 250 µM. This makes it an excellent tool for mechanistic studies of EGFR‑driven lung cancer cell death, particularly when combined with Annexin V and caspase‑3 readouts, where it induces apoptosis comparable to cisplatin (23.95% vs. 22.61% [1]) while achieving 1.43‑fold greater caspase‑3 activation (49.10% vs. 34.39% [1]).

A549 Cytotoxicity Baseline Control

With the highest recorded mitochondrial membrane depolarization among all compounds in the Evren et al. series (96.13%, 2.67‑fold higher than cisplatin [1]), EGFR‑IN‑141 serves as an optimal positive control or probe molecule for assays focused on intrinsic apoptosis, mitochondrial dysfunction, or mitophagy. Its robust engagement of the mitochondrial pathway provides a strong, reproducible signal that can benchmark new compounds or validate assay conditions.

Apoptosis & Mitochondrial Depolarization Studies

Medicinal chemistry groups optimizing EGFR inhibitors or related kinase targets will find EGFR‑IN‑141 a valuable reference compound. The quantitative differences between 8l (6‑fluoro), 8d (benzothiazol‑2‑yl), and 8m (6‑chloro) [1] provide a clear SAR framework: the fluoro substituent uniquely enhances caspase‑3 activation and mitochondrial depolarization while preserving biochemical potency and cellular selectivity. EGFR‑IN‑141 thus serves as a key benchmark for evaluating new analogs bearing 6‑fluorobenzothiazol‑2‑yl motifs.

Application

Selection Property

Validation Focus

EGFR wild-type enzymatic studies

Enzymatic inhibition profile

Kinase inhibition assay context

Quinazoline/quinoline SAR comparator

Scaffold-dependent cellular potency

Within-series cytotoxicity comparison

Lung adenocarcinoma cell-model studies

Cellular cytotoxicity benchmark

Cell-viability endpoint context

Apoptosis & mitochondrial depolarization

Mechanistic endpoint profile

Apoptosis pathway-response context

• [1] Evren AE, Sağlik Özkan BN, Akalin‑Çiftçi G, Yurttaş L. Pharmacophore‑Based Modeling, Synthesis, and Biological Evaluation of Novel Quinazoline/Quinoline Derivatives: Discovery of EGFR Inhibitors with Low Nanomolar Activity. *Advanced Theory and Simulations*. 2024;8(1):2400811. View Source